Hexyl Mercaptan Hexyl Mercaptan 1-Hexanethiol, also known as hexane-1-thiol or 1-hexylthiol, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1-Hexanethiol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-hexanethiol is primarily located in the membrane (predicted from logP). 1-Hexanethiol has a burnt, fat, and fatty taste.
N-hexanethiol is a colorless liquid with an unpleasant odor. Mp: -81°C; bp: 152-153°C. Density 0.838 g cm-3 (at 25°C).
